Cas no 959246-58-3 (3-N-BOC-AMINO-3-(3-CHLOROPHENYL)PROPIONIC ACID BENZYL ESTER)

• Product Name: 3-N-BOC-AMINO-3-(3-CHLOROPHENYL)PROPIONIC ACID BENZYL ESTER
• CAS No: 959246-58-3
• MF: C₂₁H₂₄ClNO₄
• MW: 389.87256526947
• CID: 1001854
• PubChem ID: 53416076
• Update Time: 2025-07-21

3-N-BOC-AMINO-3-(3-CHLOROPHENYL)PROPIONIC ACID BENZYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-N-BOC-AMINO-3-(3-CHLOROPHENYL)PROPIONIC ACID BENZYL ESTER
• benzyl 3-(3-chlorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• 3-TERT-BUTOXYCARBONYLAMINO-3-(3-CHLORO-PHENYL)-PROPIONIC ACID BENZYL ESTER
• BENZYL 3-[(TERT-BUTOXYCARBONYL)AMINO]-3-(3-CHLOROPHENYL)PROPANOATE
• 959246-58-3
• DTXSID00697116

• Inchi： 1S/C21H24ClNO4/c1-21(2,3)27-20(25)23-18(16-10-7-11-17(22)12-16)13-19(24)26-14-15-8-5-4-6-9-15/h4-12,18H,13-14H2,1-3H3,(H,23,25)
• InChI Key： IAXVTBRCESIBNV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CC(=O)OCC1C=CC=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 389.13900
• Monoisotopic Mass: 389.1393859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63000
• LogP: 5.43020

Additional information on 3-N-BOC-AMINO-3-(3-CHLOROPHENYL)PROPIONIC ACID BENZYL ESTER

Comprehensive Overview of 3-N-BOC-AMINO-3-(3-CHLOROPHENYL)PROPIONIC ACID BENZYL ESTER (CAS No. 959246-58-3)

The compound 3-N-BOC-AMINO-3-(3-CHLOROPHENYL)PROPIONIC ACID BENZYL ESTER (CAS No. 959246-58-3) is a specialized organic intermediate widely utilized in pharmaceutical synthesis and fine chemical research. Its molecular structure features a BOC-protected amino group, a 3-chlorophenyl moiety, and a benzyl ester, making it a versatile building block for drug discovery and peptide chemistry. Researchers frequently employ this compound in the development of targeted therapeutics, particularly in the fields of oncology and neurology, where modified amino acid derivatives play critical roles.

In recent years, the demand for BOC-protected intermediates like 959246-58-3 has surged due to their stability and compatibility with solid-phase peptide synthesis (SPPS). The 3-chlorophenyl group enhances the compound's lipophilicity, which is crucial for improving drug bioavailability—a key focus area in modern pharmacokinetic optimization. This aligns with current industry trends addressing challenges in drug delivery systems, as evidenced by frequent searches for "how to improve API solubility" and "lipophilic drug formulation strategies."

The benzyl ester functionality in 3-N-BOC-AMINO-3-(3-CHLOROPHENYL)PROPIONIC ACID BENZYL ESTER provides selective deprotection advantages, a feature highly valued in multi-step organic synthesis. Analytical techniques such as HPLC (High-Performance Liquid Chromatography) and LC-MS (Liquid Chromatography-Mass Spectrometry) confirm its high purity (>98%), meeting stringent requirements for GMP-compliant production. These quality attributes respond to growing market concerns about "impurity profiling in APIs" and "ICH Q3D elemental impurities guidelines."

From a synthetic chemistry perspective, this compound enables innovative routes to non-natural amino acid derivatives, addressing the pharmaceutical industry's need for structural diversity in drug candidates. Its application extends to developing PROTACs (Proteolysis Targeting Chimeras)—a revolutionary therapeutic modality generating substantial interest in both academic publications and patent filings. This connection to cutting-edge targeted protein degradation technology makes it particularly relevant to researchers investigating "next-generation protein inhibitors."

Storage and handling recommendations for CAS 959246-58-3 emphasize protection from moisture (recommended desiccator storage at 2-8°C) due to the hydrolytic sensitivity of the BOC group and ester functionality. Such stability considerations are paramount for laboratories implementing quality by design (QbD) principles, another trending topic in pharmaceutical manufacturing forums and regulatory science discussions.

Market intelligence indicates expanding applications of this compound in bioconjugation chemistry, particularly for antibody-drug conjugate (ADC) payloads. The 3-chlorophenyl propionic acid scaffold shows promise for creating linker-payload systems with improved serum stability—a direct response to frequent search queries about "ADC linker optimization techniques." This positions 3-N-BOC-AMINO-3-(3-CHLOROPHENYL)PROPIONIC ACID BENZYL ESTER as a strategic material for biopharmaceutical innovators.

Environmental and safety assessments confirm that this compound falls outside hazardous material classifications when handled according to standard laboratory protocols. Its ecological impact profile aligns with growing industry emphasis on green chemistry metrics, addressing researcher concerns about "sustainable synthetic methodologies" and "E-factor reduction in pharmaceutical intermediates."

Patent landscape analysis reveals increasing utilization of 959246-58-3 derivatives in kinase inhibitor patents, particularly for JAK and BTK family targets. This correlates with heightened interest in "small molecule immunomodulators" and "precision oncology compounds," reflecting the compound's relevance to contemporary drug discovery paradigms. The BOC-amine protection strategy proves particularly valuable in these applications by enabling selective functionalization during multi-component reactions.

In analytical characterization, the compound exhibits distinctive NMR signatures (¹H NMR: δ 7.35-7.25 ppm for aromatic protons, 5.10 ppm for benzyl CH₂) and mass spectral peaks (m/z 359.8 [M+H]⁺), providing robust quality control parameters. These spectral features are frequently referenced in scientific literature discussing "structure verification of synthetic intermediates," a common challenge noted in organic chemistry forums.

Future research directions suggest potential utility of 3-N-BOC-AMINO-3-(3-CHLOROPHENYL)PROPIONIC ACID BENZYL ESTER in developing covalent inhibitors through its reactive ester group, an area gaining traction in drug discovery circles. This aligns with emerging search trends for "electrophilic warhead design" and "cysteine-targeting therapeutics," demonstrating the compound's adaptability to evolving medicinal chemistry strategies.